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Compound of Interest

Compound Name: SN-011

Cat. No.: B3025650 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel compounds like SN-011. This guide provides

essential, immediate safety and logistical information for the handling of SN-011, a potent and

selective STING (stimulator of interferon genes) inhibitor.[1][2] Adherence to these protocols is

critical for minimizing risk and ensuring the integrity of research.

Understanding SN-011: Key Properties
SN-011 is a small molecule inhibitor that targets the STING signaling pathway, playing a crucial

role in research related to autoimmune and inflammatory diseases.[1] It is a yellow solid with a

molecular weight of 462.49 g/mol .[3][4]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling SN-011, a comprehensive approach to personal protection is non-negotiable.

The following table summarizes the required PPE.
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PPE Category Item Specifications Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene,

disposable

Prevents skin contact

and absorption.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified

Protects eyes from

splashes or airborne

particles.

Body Protection Laboratory coat
Fully buttoned, long-

sleeved

Protects skin and

clothing from

contamination.

Respiratory Protection
NIOSH-approved

respirator

Required when

handling the powder

outside of a fume

hood or if

aerosolization is

possible.

Prevents inhalation of

the compound.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling SN-011 ensures safety and experimental reproducibility.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Record the date of receipt and assigned lot number in the laboratory inventory.

Store: Store SN-011 in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperatures are -80°C for up to two years or -20°C

for up to one year.

Preparation of Solutions
SN-011 is soluble in DMSO.
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Work in a Fume Hood: All handling of the solid compound and preparation of stock solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.

Weighing: Use a calibrated analytical balance to weigh the required amount of SN-011
powder.

Dissolving: Slowly add the appropriate volume of DMSO to the powder while gently vortexing

to ensure complete dissolution. Sonication may be recommended for complete dissolution.

Experimental Use
Clear Labeling: All vials and tubes containing SN-011 solutions must be clearly labeled with

the compound name, concentration, solvent, and date of preparation.

Controlled Environment: Conduct all experiments involving SN-011 in a designated and

controlled laboratory area.

Avoid Contamination: Use sterile techniques when working with cell cultures to prevent

microbial contamination.

Disposal Plan: Responsible Waste Management
Proper disposal of SN-011 and contaminated materials is crucial to prevent environmental

contamination and ensure a safe laboratory environment.

Waste Segregation
Solid Waste: All disposable materials that have come into contact with SN-011, such as

gloves, pipette tips, and empty vials, should be collected in a designated, labeled hazardous

waste container.

Liquid Waste: Unused or waste solutions of SN-011 should be collected in a separate,

clearly labeled hazardous liquid waste container. Do not pour down the drain.

Waste Disposal
Follow Institutional Guidelines: Adhere to your institution's specific hazardous waste disposal

procedures.
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Licensed Disposal Service: Arrange for the collection and disposal of hazardous waste by a

licensed environmental waste management company.

Quantitative Data Summary
The following table summarizes key quantitative data for SN-011 based on published research.

Parameter Value Cell Line/Model Source

IC50 (STING

Signaling)
76 nM Not specified

IC50 (2'3'-cGAMP-

induced Ifnb

expression)

127.5 nM
Mouse Embryonic

Fibroblasts (MEFs)

IC50 (2'3'-cGAMP-

induced Ifnb

expression)

107.1 nM

Mouse Bone Marrow-

Derived Macrophages

(BMDMs)

IC50 (2'3'-cGAMP-

induced Ifnb

expression)

502.8 nM
Human Foreskin

Fibroblasts (HFFs)

In Vivo Dosage
5 mg/kg (i.p. 3 times

weekly for a month)
Trex1-/- mice
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Caption: Workflow for the safe handling of SN-011 from receipt to disposal.

STING Signaling Pathway Inhibition by SN-011
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Caption: SN-011 inhibits the STING signaling pathway by targeting the STING protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-sn-011]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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